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Compound of Interest

Compound Name: Bz-(Me)Tz-NHS

Cat. No.: B3241296 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Methyltetrazine-NHS Ester

Disclaimer: The specific compound "Bz-(Me)Tz-NHS" could not be definitively identified in

publicly available literature. This guide is based on the closely related and well-documented

compound, Methyltetrazine-N-hydroxysuccinimidyl (NHS) Ester, a common reagent in

bioconjugation. The safety and handling recommendations provided herein are based on data

for this related compound and the general class of tetrazine-NHS esters. Researchers should

always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the

exact reagent in use.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing comprehensive information on the safe handling, storage, and

experimental use of Methyltetrazine-NHS Ester.

Chemical and Physical Properties
Methyltetrazine-NHS Ester is an amine-reactive, bioorthogonal labeling reagent. The NHS

ester moiety reacts with primary amines, such as those on the side chain of lysine residues in

proteins, to form stable amide bonds.[1][2] The methyltetrazine group enables a highly specific

and rapid "click" reaction with a trans-cyclooctene (TCO) partner, a key reaction in inverse

electron-demand Diels-Alder cycloadditions.[1]

Table 1: Chemical Identification
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Identifier Value

Common Name Methyltetrazine-NHS Ester

Synonyms
2,5-Dioxopyrrolidin-1-yl 2-(6-methyl-1,2,4,5-

tetrazin-3-yl)acetate

Molecular Formula C10H9N5O4 (example)

CAS Number 1644644-96-1 (example)

Note: The exact molecular formula and CAS number can vary depending on the linker between

the methyltetrazine and NHS ester.

Safety and Hazard Information
While a specific SDS for "Bz-(Me)Tz-NHS" is unavailable, the safety profiles of related

tetrazine-NHS esters and the general class of N-hydroxysuccinimide esters provide guidance

on potential hazards.[3][4]

Table 2: Hazard Identification and Classification

Hazard Class Description Recommendations

Skin Corrosion/Irritation May cause skin irritation.
Avoid contact with skin. Wear

protective gloves and lab coat.

Serious Eye Damage/Irritation Causes serious eye irritation.
Wear safety glasses or

goggles.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

Use in a well-ventilated area or

with a fume hood. Avoid

breathing dust.

Combustibility

Solid which may be difficult to

ignite. Dusts may form an

explosive mixture with air.

Avoid generating dust. Keep

away from ignition sources.

Table 3: Handling and Storage
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Parameter Recommendation

Storage

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed. Often stored at

-20°C.

Incompatibilities
Strong oxidizing agents. Water/moisture (leads

to hydrolysis of the NHS ester).

Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves (e.g.,

nitrile), lab coat.

Spill Response

Clean up spills immediately. Avoid generating

dust. For major spills, evacuate the area and

alert emergency responders.

Experimental Protocols
The following are generalized protocols for the use of Methyltetrazine-NHS ester in protein

labeling.

General Protein Labeling with Methyltetrazine-NHS Ester
This protocol outlines the basic steps for conjugating Methyltetrazine-NHS ester to a protein of

interest.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, HEPES) at pH 7.2-8.5.

Methyltetrazine-NHS ester.

Anhydrous DMSO or DMF.

Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5).

Desalting column for purification.

Procedure:
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Prepare Protein Solution: Dissolve the protein in the reaction buffer to a concentration of 1-

10 mg/mL.

Prepare Tetrazine Solution: Immediately before use, dissolve the Methyltetrazine-NHS ester

in DMSO or DMF to a concentration of 10 mg/mL.

Reaction: Add a 10- to 20-fold molar excess of the dissolved Methyltetrazine-NHS ester to

the protein solution.

Incubation: Incubate the reaction for 1 hour at room temperature with gentle mixing.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-

50 mM. Incubate for 15 minutes.

Purification: Remove unreacted tetrazine and byproducts using a desalting column.

Immobilization of a Protein onto an Amine-Reactive
Surface
This protocol describes the immobilization of a protein onto a surface coated with NHS esters.

Materials:

Amine-reactive surface (e.g., NHS-ester coated plate).

Protein to be immobilized in a non-amine-containing buffer (e.g., PBS, pH 7.4).

Blocking buffer (e.g., 1 M ethanolamine or 100 mM glycine).

Wash buffer (e.g., PBS with 0.05% Tween-20).

Procedure:

Protein Incubation: Add the protein solution to the amine-reactive surface and incubate for 1-

2 hours at room temperature or overnight at 4°C.

Washing: Wash the surface several times with the wash buffer to remove unbound protein.
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Blocking: Add the blocking buffer and incubate for 30-60 minutes to quench any unreacted

NHS-ester groups.

Final Washing: Wash the surface again with the wash buffer. The surface is now ready for

downstream applications.

Visualized Workflows and Relationships
Safe Handling Workflow
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Safe Handling Workflow for Methyltetrazine-NHS Ester

Preparation

Handling

Cleanup & Storage

Consult SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area

Allow Reagent to Warm to RT
Before Opening

Weigh Solid in Fume Hood

Dissolve in Anhydrous
DMSO or DMF

Add to Reaction Mixture

Quench Reaction

Dispose of Waste Properly

Store Unused Reagent
at Recommended Temperature

Click to download full resolution via product page

Caption: A workflow for the safe handling of Methyltetrazine-NHS Ester.
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General Protein Labeling Workflow

General Protein Labeling Workflow
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Caption: A typical experimental workflow for protein labeling with Methyltetrazine-NHS Ester.

Reaction Mechanism
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Reaction of NHS Ester with Primary Amine
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Caption: The reaction mechanism of a Methyltetrazine-NHS ester with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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